5-Cyclopropoxy-6-isopropylpicolinic acid

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-propan-2-ylpyridine-2-carboxylic acid
• InChI: InChI=1S/C12H15NO3/c1-7(2)11-10(16-8-3-4-8)6-5-9(13-11)12(14)15/h5-8H,3-4H2,1-2H3,(H,14,15)
• InChI Key: MSNLAKOJAMJRAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=N1)C(=O)O)OC2CC2

Description

5-Cyclopropoxy-6-isopropylpicolinic acid is a substituted picolinic acid derivative characterized by a cyclopropoxy group at the 5-position and an isopropyl group at the 6-position of the pyridine ring. Picolinic acid derivatives are widely studied for their applications in agrochemicals, pharmaceuticals, and coordination chemistry due to their ability to act as ligands or enzyme inhibitors.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is through the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the use of boronic acids or esters and palladium catalysts under mild conditions.

Industrial Production Methods

Industrial production of 5-Cyclopropoxy-6-isopropylpicolinic acid may involve large-scale Suzuki–Miyaura coupling reactions, utilizing optimized conditions to ensure high yield and purity. The choice of reagents, catalysts, and solvents is crucial to achieving efficient production.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-6-isopropylpicolinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclopropoxy or isopropyl groups can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

5-Cyclopropoxy-6-isopropylpicolinic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-isopropylpicolinic acid involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a comparative analysis with three related compounds:

2.1. 6-(Methylsulfonyl)picolinic Acid

• Structure : Features a methylsulfonyl (-SO₂CH₃) group at the 6-position.
• Key Differences :
  • The methylsulfonyl group is highly polar and electron-withdrawing, increasing solubility in polar solvents compared to the lipophilic cyclopropoxy and isopropyl groups in 5-cyclopropoxy-6-isopropylpicolinic acid.
  • Methylsulfonyl derivatives are often utilized in medicinal chemistry for their sulfone-based bioactivity, such as enzyme inhibition (e.g., kinase inhibitors), whereas cyclopropoxy groups may enhance metabolic stability due to reduced oxidative degradation .

2.2. 5-Methoxy-6-methylpicolinic Acid

• Structure : Contains a methoxy (-OCH₃) group at the 5-position and a methyl (-CH₃) group at the 6-position.
• Methyl substituents are less lipophilic than isopropyl groups, which may lower membrane permeability and bioavailability.
• Applications : Commonly used as a ligand in metal-organic frameworks (MOFs) due to its moderate electron-donating properties.

2.3. 5-Chloro-6-ethylpicolinic Acid

• Structure : Substituted with a chloro (-Cl) group at the 5-position and an ethyl (-CH₂CH₃) group at the 6-position.
• Key Differences :
  • The chloro group is electron-withdrawing, which may alter the acidity of the carboxylic acid moiety compared to the electron-donating cyclopropoxy group.
  • Ethyl groups offer intermediate lipophilicity between methyl and isopropyl, affecting pharmacokinetic properties.

Data Table: Structural and Functional Comparison

Compound	Substituents (Position)	Key Properties	Applications
5-Cyclopropoxy-6-isopropylpicolinic acid	Cyclopropoxy (5), Isopropyl (6)	High lipophilicity, steric bulk	Agrochemical intermediates, ligands
6-(Methylsulfonyl)picolinic acid	Methylsulfonyl (6)	Polar, enzyme inhibition potential	Pharmaceuticals, kinase inhibitors
5-Methoxy-6-methylpicolinic acid	Methoxy (5), Methyl (6)	Moderate electron donation	MOFs, catalysis
5-Chloro-6-ethylpicolinic acid	Chloro (5), Ethyl (6)	Electron-withdrawing, moderate lipophilicity	Herbicides, coordination chemistry

Research Findings and Gaps

• Synthetic Challenges: Introducing cyclopropoxy groups requires specialized reagents (e.g., cyclopropanol derivatives under Mitsunobu conditions), whereas methylsulfonyl groups are typically installed via oxidation of thioethers.
• Biological Activity: While 6-(methylsulfonyl)picolinic acid has documented roles in enzyme inhibition, 5-cyclopropoxy-6-isopropylpicolinic acid’s bioactivity remains underexplored.
• Safety and Handling : Cyclopropoxy derivatives may pose unique hazards due to the strained cyclopropane ring, though specific toxicological data for this compound are lacking.